Cas no 5352-10-3 (Benzene,1,1'-(2-chloroethenylidene)bis[2-chloro-)

Benzene,1,1'-(2-chloroethenylidene)bis[2-chloro- structure
5352-10-3 structure
Product name:Benzene,1,1'-(2-chloroethenylidene)bis[2-chloro-
CAS No:5352-10-3
MF:C11H14N2O3
MW:222.24046
CID:379251
PubChem ID:2164442

Benzene,1,1'-(2-chloroethenylidene)bis[2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(2-chloroethenylidene)bis[2-chloro-
    • benzamide, N-butyl-2-nitro-
    • AKOS002954181
    • SR-01000206455-1
    • SCHEMBL4960015
    • SR-01000206455
    • N-butyl-2-nitrobenzamide
    • DTXSID40366758
    • 5352-10-3
    • Inchi: InChI=1S/C11H14N2O3/c1-2-3-8-12-11(14)9-6-4-5-7-10(9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
    • InChI Key: YRNIXNMRAQAEON-UHFFFAOYSA-N
    • SMILES: CCCCNC(=O)C1=CC=CC=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.10052
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 72.24

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